Cas no 84697-04-1 (Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1))

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) structure
84697-04-1 structure
Product Name:Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
CAS No:84697-04-1
MF:C30H54Cl2N2O
MW:529.668567180634
CID:726111
PubChem ID:3020073
Update Time:2025-04-19

Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanaminium,4-chloro-N,N-dimethyl-N-[3-[(1-oxooctadecyl)amino]propyl]-, chloride (1:1)
    • (4-chlorophenyl)methyl-dimethyl-[3-(octadecanoylamino)propyl]azanium,chloride
    • (p-chlorobenzyl)dimethyl[3-[(1-oxooctadecyl)amino]propyl]ammonium chloride
    • (p-Chlorobenzyl)dimethyl(3-((1-oxooctadecyl)amino)propyl)ammonium chloride
    • EINECS 283-713-1
    • 84697-04-1
    • NS00059901
    • Inchi: 1S/C30H53ClN2O.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-30(34)32-25-19-26-33(2,3)27-28-21-23-29(31)24-22-28;/h21-24H,4-20,25-27H2,1-3H3;1H
    • InChI Key: QXOXRMVPVOLDFY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C[N+](C)(C)CCCNC(CCCCCCCCCCCCCCCCC)=O.[Cl-]

Computed Properties

  • Exact Mass: 528.36100
  • Monoisotopic Mass: 528.361
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 22
  • Complexity: 474
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.10000
  • LogP: 6.07910
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